Cas no 891120-12-0 (4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide)

4-tert-butyl-N-(3-{3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide is a specialized organic compound with unique chemical properties. It exhibits high stability and selective reactivity, making it suitable for various synthetic applications. The triazolo[4,3-b]pyridazin-6-yl moiety endows the compound with significant structural complexity, which can be advantageous in targeted chemical synthesis. This compound is well-suited for research and development in pharmaceuticals, agrochemicals, and materials science.
4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide structure
891120-12-0 structure
Product Name:4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide
CAS No:891120-12-0
MF:C23H23N5O
MW:385.461624383926
CID:6618769
PubChem ID:7532490
Update Time:2025-06-18

4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-(tert-butyl)-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide
    • 4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
    • 891120-12-0
    • 4-tert-butyl-N-[3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
    • AKOS024654451
    • F2508-0404
    • 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide
    • Inchi: 1S/C23H23N5O/c1-15-25-26-21-13-12-20(27-28(15)21)17-6-5-7-19(14-17)24-22(29)16-8-10-18(11-9-16)23(2,3)4/h5-14H,1-4H3,(H,24,29)
    • InChI Key: VLUMFQWMBBHMLN-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)C(C)(C)C)NC1C=CC=C(C=1)C1C=CC2=NN=C(C)N2N=1

Computed Properties

  • Exact Mass: 385.19026037g/mol
  • Monoisotopic Mass: 385.19026037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 72.2Ų

4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2508-0404-2μmol
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
891120-12-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2508-0404-5μmol
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
891120-12-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2508-0404-10μmol
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
891120-12-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2508-0404-20μmol
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
891120-12-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2508-0404-1mg
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
891120-12-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2508-0404-2mg
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
891120-12-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2508-0404-3mg
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
891120-12-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2508-0404-4mg
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
891120-12-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2508-0404-5mg
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
891120-12-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2508-0404-10mg
4-tert-butyl-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
891120-12-0 90%+
10mg
$79.0 2023-05-16

4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide Related Literature

Additional information on 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide

Introduction to 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide and Its Significance in Modern Chemical Research

The compound with the CAS number 891120-12-0, specifically 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular biology. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in various therapeutic areas.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective pharmaceutical agents. The structural motif of 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide incorporates elements such as the benzamide moiety and the triazolobipyridazine ring system, which are known for their biological activity. These components have been extensively studied for their roles in modulating enzyme activity and interacting with biological targets. The tert-butyl group appended to the benzamide further enhances the compound's solubility and metabolic stability, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential in addressing complex diseases. Current research indicates that molecules with similar structural features exhibit inhibitory effects on various kinases and other enzymes implicated in cancer progression. The 3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl moiety, in particular, has shown promise in preclinical studies as a scaffold for developing kinase inhibitors. These inhibitors are crucial in targeted therapy approaches, where precision is key to minimizing side effects while maximizing therapeutic efficacy.

The benzamide group is another critical component that contributes to the compound's pharmacological profile. Benzamides are widely recognized for their role as bioactive molecules in pharmaceuticals. They often serve as key pharmacophores in drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The incorporation of this group into 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide suggests that it may possess similar therapeutic properties.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules with high binding affinity to target proteins. The structural complexity of 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide makes it an ideal candidate for such studies. By leveraging computational methods, researchers can predict its interactions with biological targets and optimize its structure for improved efficacy.

In addition to its potential as a drug candidate, this compound also serves as a valuable tool for academic research. Its unique structure allows scientists to investigate fundamental questions about molecular recognition and drug-receptor interactions. Understanding how such complex molecules interact with biological systems can lead to new insights into disease mechanisms and the development of more effective treatments.

The synthesis of 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves intricate bond formations between heterocyclic rings and functional groups. However, recent advances in synthetic methodologies have made it possible to construct such complex molecules with greater precision and efficiency. Techniques such as transition-metal-catalyzed reactions have been particularly useful in facilitating these transformations.

The role of CAS number 891120-12-0 in this context is not merely an identifier but also a link to a wealth of chemical data and literature. This unique numerical code allows researchers to access detailed information about the compound's properties, synthesis methods, and biological activity. Such resources are indispensable in modern chemical research, where interdisciplinary collaboration is essential for translating laboratory discoveries into clinical applications.

Future directions in the study of 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide may include exploring its derivatives to enhance its pharmacological properties. By modifying specific functional groups or introducing new heterocyclic moieties, researchers can fine-tune its activity against specific targets. Such modifications can be guided by structure-based drug design principles and high-throughput screening techniques.

The broader implications of this research extend beyond individual compounds like 4-tert-butyl-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide. They highlight the importance of investing in fundamental chemical research and developing innovative technologies for drug discovery. As our understanding of complex biological systems grows increasingly sophisticated,so does our need for novel molecular tools to address them.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.